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molecular formula C7H7NO3 B1589940 5-(Hydroxymethyl)picolinic acid CAS No. 39977-41-8

5-(Hydroxymethyl)picolinic acid

Cat. No. B1589940
CAS RN: 39977-41-8
M. Wt: 153.14 g/mol
InChI Key: JFOQWSKCLFWNSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04526787

Procedure details

2-Formyl-5-hydroxymethylpyridine (5.7 g, 0.042 mol) was dissolved in 40 mL of H2O and treated with 10 mL of aqueous 30% H2O2 at room temperature for 16 h. The mixture was concentrated to about 20 mL and cooled, and the precipitated acid was collected by filtration. 2-Carboxy-5-hydroxymethylpyridine was obtained in 97% yield (6.1 g). A portion was recrystallized from H2O to obtain an analytical sample. These white crystals sublimed at about 220° C., IR (mull) 3200, 1670, 1600, 1380, 1070, 870, 850, 800 cm-1 ; 1H NMR (Me2SO-d6) δ4.73 (s, 2, CH2OH), 7.9-8.2 (m, 2, 3', 4'--H), 8.67 (m, 1, 6'--H); MS calcd for C7H7NO3 153.0426, found 153.0429.
Name
2-Formyl-5-hydroxymethylpyridine
Quantity
5.7 g
Type
reactant
Reaction Step One
Name
H2O
Quantity
40 mL
Type
solvent
Reaction Step One
Name
H2O2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-Carboxy-5-hydroxymethylpyridine
Yield
97%

Identifiers

REACTION_CXSMILES
[CH:1]([C:3]1[CH:8]=[CH:7][C:6]([CH2:9][OH:10])=[CH:5][N:4]=1)=[O:2].[OH:11]O>O>[C:1]([C:3]1[CH:8]=[CH:7][C:6]([CH2:9][OH:10])=[CH:5][N:4]=1)([OH:11])=[O:2]

Inputs

Step One
Name
2-Formyl-5-hydroxymethylpyridine
Quantity
5.7 g
Type
reactant
Smiles
C(=O)C1=NC=C(C=C1)CO
Name
H2O
Quantity
40 mL
Type
solvent
Smiles
O
Step Two
Name
H2O2
Quantity
0 (± 1) mol
Type
reactant
Smiles
OO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The mixture was concentrated to about 20 mL
TEMPERATURE
Type
TEMPERATURE
Details
cooled
FILTRATION
Type
FILTRATION
Details
the precipitated acid was collected by filtration

Outcomes

Product
Name
2-Carboxy-5-hydroxymethylpyridine
Type
product
Smiles
C(=O)(O)C1=NC=C(C=C1)CO
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 97%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.